Cas no 915385-17-0 (Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-)

• Product Name: Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-
• CAS No: 915385-17-0
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 748627
• PubChem ID: 71422966
• Update Time: 2025-04-19

Benzoic acid, 4-[(2-phenoxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-phenoxyhexyl)oxy]-
• 4-(2-phenoxyhexoxy)benzoic acid
• DTXSID60841936
• 4-[(2-Phenoxyhexyl)oxy]benzoic acid
• 915385-17-0
• CHEMBL2269898

• Inchi： 1S/C19H22O4/c1-2-3-7-18(23-17-8-5-4-6-9-17)14-22-16-12-10-15(11-13-16)19(20)21/h4-6,8-13,18H,2-3,7,14H2,1H3,(H,20,21)
• InChI Key： AKGODYSHFSGJST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(COC1C=CC(C(=O)O)=CC=1)CCCC

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids